Cas no 1257552-57-0 (2-ethoxy-N-(5-methyl-1,2-oxazol-3-yl)methylnaphthalene-1-carboxamide)

• Product Name: 2-ethoxy-N-(5-methyl-1,2-oxazol-3-yl)methylnaphthalene-1-carboxamide
• CAS No: 1257552-57-0
• MF: C₁₈H₁₈N₂O₃
• MW: 310.347124576569
• CID: 6288625
• PubChem ID: 49671306
• Update Time: 2025-10-28

2-ethoxy-N-(5-methyl-1,2-oxazol-3-yl)methylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-(5-methyl-1,2-oxazol-3-yl)methylnaphthalene-1-carboxamide
• F2493-2294
• 2-ethoxy-N-[(5-methyl-1,2-oxazol-3-yl)methyl]naphthalene-1-carboxamide
• 1257552-57-0
• 2-ethoxy-N-((5-methylisoxazol-3-yl)methyl)-1-naphthamide
• AKOS024652202

• Inchi： 1S/C18H18N2O3/c1-3-22-16-9-8-13-6-4-5-7-15(13)17(16)18(21)19-11-14-10-12(2)23-20-14/h4-10H,3,11H2,1-2H3,(H,19,21)
• InChI Key： DQCBPKFXVAWRMW-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2C=CC=CC=2C=1C(NCC1C=C(C)ON=1)=O

Computed Properties

• Exact Mass: 310.13174244g/mol
• Monoisotopic Mass: 310.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 64.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on 2-ethoxy-N-(5-methyl-1,2-oxazol-3-yl)methylnaphthalene-1-carboxamide

Research Briefing on 2-ethoxy-N-(5-methyl-1,2-oxazol-3-yl)methylnaphthalene-1-carboxamide (CAS: 1257552-57-0)

In recent years, the compound 2-ethoxy-N-(5-methyl-1,2-oxazol-3-yl)methylnaphthalene-1-carboxamide (CAS: 1257552-57-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthalene and oxazole moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The following briefing synthesizes the latest findings related to this compound, highlighting its pharmacological properties, mechanisms of action, and potential clinical applications.

Recent studies have elucidated the molecular structure and physicochemical properties of 2-ethoxy-N-(5-methyl-1,2-oxazol-3-yl)methylnaphthalene-1-carboxamide, which play a critical role in its bioactivity. The compound's naphthalene core contributes to its lipophilicity, facilitating membrane permeability, while the oxazole ring enhances its binding affinity to target proteins. Computational modeling and X-ray crystallography have further revealed its interaction with key enzymes and receptors, providing a foundation for structure-activity relationship (SAR) studies aimed at optimizing its efficacy and selectivity.

One of the most notable findings is the compound's role as a potent inhibitor of inflammatory mediators. In vitro and in vivo experiments have demonstrated its ability to suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease. Additionally, its modulatory effects on specific kinase pathways have sparked interest in oncology research, where it is being explored as a candidate for targeted cancer therapies.

Pharmacokinetic studies have also been conducted to evaluate the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable oral bioavailability and metabolic stability, although further optimization may be required to minimize off-target effects. Toxicology assessments have shown a manageable safety profile at therapeutic doses, with no significant adverse effects reported in animal models. These findings underscore the compound's potential for advancing to preclinical development.

In conclusion, 2-ethoxy-N-(5-methyl-1,2-oxazol-3-yl)methylnaphthalene-1-carboxamide represents a promising candidate for further investigation in drug development. Its multifaceted bioactivity, combined with a well-characterized mechanism of action, positions it as a valuable tool for both therapeutic and exploratory research. Future studies should focus on refining its pharmacological properties and expanding its therapeutic indications, paving the way for potential clinical trials.